3-(4-Bromo-2-fluorophenoxy)pyrrolidine
Description
3-(4-Bromo-2-fluorophenoxy)pyrrolidine is a pyrrolidine derivative featuring a bromo and fluoro substituent on the aromatic ring. Pyrrolidine scaffolds are valued for their conformational flexibility and ability to modulate pharmacokinetic properties, while halogen substituents (Br, F) enhance molecular interactions via halogen bonding and lipophilicity .
Properties
CAS No. |
946681-95-4 |
|---|---|
Molecular Formula |
C10H11BrFNO |
Molecular Weight |
260.10 g/mol |
IUPAC Name |
3-(4-bromo-2-fluorophenoxy)pyrrolidine |
InChI |
InChI=1S/C10H11BrFNO/c11-7-1-2-10(9(12)5-7)14-8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2 |
InChI Key |
ROCHIWHKQDJXLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC1OC2=C(C=C(C=C2)Br)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparisons
The table below highlights key structural differences among related pyrrolidine derivatives:
Key Observations :
- Substituent Position: The target compound’s 4-bromo-2-fluoro configuration contrasts with analogs like 2-(4-bromo-3-fluorophenyl)pyrrolidine (4-Br, 3-F) and 3-(2-Bromo-4-fluorophenoxy)pyrrolidine HCl (2-Br, 4-F).
- Linkage Type: Ether-linked derivatives (e.g., 3-(4-Bromo-2-fluorophenoxy)pyrrolidine) offer greater rotational flexibility compared to direct C-C bonded analogs (e.g., 2-(4-bromo-3-fluorophenyl)pyrrolidine), influencing conformational stability .
- Salt Forms: Hydrochloride salts (e.g., 3-[(4-bromo-2-methylphenoxy)methyl]pyrrolidine HCl) enhance solubility in polar solvents, which is critical for bioavailability in drug development .
Physicochemical and Reactivity Trends
- Lipophilicity: Fluorine’s electronegativity reduces lipophilicity compared to methyl or chloro substituents. For instance, 3-[(4-bromo-2-methylphenoxy)methyl]pyrrolidine (logP ~3.2 estimated) is more lipophilic than 3-(2-bromo-4-fluorophenoxy)pyrrolidine (logP ~2.8) .
- Reactivity: Bromine at the para position (as in the target compound) may favor nucleophilic aromatic substitution (SNAr) reactions, whereas ortho-substituted bromine (e.g., 3-(2-Bromo-4-fluorophenoxy)pyrrolidine HCl) could exhibit steric hindrance .
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